Cas no 338777-73-4 (4-[(4-methoxyanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one)
338777-73-4 structure
Product Name:4-[(4-methoxyanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one
CAS No:338777-73-4
MF:C11H11N3O2
MW:217.223942041397
CID:6786779
PubChem ID:4295451
Update Time:2024-05-20
4-[(4-methoxyanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- MFCD00138302
- HMS2362O06
- 4-[(4-methoxyanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one
- SMR000168421
- SCHEMBL7554081
- 338777-73-4
- 6B-014
- AKOS005095776
- MLS000327907
- CHEMBL3212501
- 4-[(4-methoxyphenyl)iminomethyl]-1,2-dihydropyrazol-3-one
- 4-{[(4-methoxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one
-
- Inchi: 1S/C11H11N3O2/c1-16-10-4-2-9(3-5-10)12-6-8-7-13-14-11(8)15/h2-7H,1H3,(H2,13,14,15)/b12-6+
- InChI Key: YZUJFMPPQZKWNM-WUXMJOGZSA-N
- SMILES: O(C)C1C=CC(=CC=1)/N=C/C1=CNNC1=O
Computed Properties
- Exact Mass: 217.085126602g/mol
- Monoisotopic Mass: 217.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 62.7Ų
4-[(4-methoxyanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618686-1mg |
4-(((4-Methoxyphenyl)amino)methylene)-2,4-dihydro-3H-pyrazol-3-one |
338777-73-4 | 98% | 1mg |
¥428.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618686-2mg |
4-(((4-Methoxyphenyl)amino)methylene)-2,4-dihydro-3H-pyrazol-3-one |
338777-73-4 | 98% | 2mg |
¥536.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618686-5mg |
4-(((4-Methoxyphenyl)amino)methylene)-2,4-dihydro-3H-pyrazol-3-one |
338777-73-4 | 98% | 5mg |
¥617.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618686-10mg |
4-(((4-Methoxyphenyl)amino)methylene)-2,4-dihydro-3H-pyrazol-3-one |
338777-73-4 | 98% | 10mg |
¥924.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618686-20mg |
4-(((4-Methoxyphenyl)amino)methylene)-2,4-dihydro-3H-pyrazol-3-one |
338777-73-4 | 98% | 20mg |
¥1173.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618686-25mg |
4-(((4-Methoxyphenyl)amino)methylene)-2,4-dihydro-3H-pyrazol-3-one |
338777-73-4 | 98% | 25mg |
¥1192.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618686-50mg |
4-(((4-Methoxyphenyl)amino)methylene)-2,4-dihydro-3H-pyrazol-3-one |
338777-73-4 | 98% | 50mg |
¥1192.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618686-100mg |
4-(((4-Methoxyphenyl)amino)methylene)-2,4-dihydro-3H-pyrazol-3-one |
338777-73-4 | 98% | 100mg |
¥1755.00 | 2024-05-18 |
4-[(4-methoxyanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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